Cas no 1807298-93-6 (Ethyl 4-cyano-2-difluoromethyl-6-methoxyphenylacetate)

• Product Name: Ethyl 4-cyano-2-difluoromethyl-6-methoxyphenylacetate
• CAS No: 1807298-93-6
• MF: C₁₃H₁₃F₂NO₃
• MW: 269.244030714035
• CID: 4944212
• Update Time: 2025-05-20

Ethyl 4-cyano-2-difluoromethyl-6-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-difluoromethyl-6-methoxyphenylacetate

• Inchi： 1S/C13H13F2NO3/c1-3-19-12(17)6-9-10(13(14)15)4-8(7-16)5-11(9)18-2/h4-5,13H,3,6H2,1-2H3
• InChI Key： GDJOURVFNPTPKH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C=C(C=1CC(=O)OCC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 353
• XLogP3: 2.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-cyano-2-difluoromethyl-6-methoxyphenylacetate

Comprehensive Overview of Ethyl 4-cyano-2-difluoromethyl-6-methoxyphenylacetate (CAS No. 1807298-93-6)

Ethyl 4-cyano-2-difluoromethyl-6-methoxyphenylacetate (CAS No. 1807298-93-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of phenylacetate derivatives, characterized by the presence of a cyano group, a difluoromethyl group, and a methoxy substituent on the aromatic ring. These functional groups contribute to its versatility in synthetic applications, making it a valuable intermediate in the development of bioactive molecules.

In recent years, the demand for fluorinated compounds like Ethyl 4-cyano-2-difluoromethyl-6-methoxyphenylacetate has surged, driven by their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential role in designing enzyme inhibitors and receptor modulators, which are critical in drug discovery. The difluoromethyl group is known to mimic the steric and electronic properties of hydroxyl or carbonyl groups, making it a strategic moiety in medicinal chemistry.

The synthesis of Ethyl 4-cyano-2-difluoromethyl-6-methoxyphenylacetate typically involves multi-step reactions, including Friedel-Crafts acylation, nucleophilic substitution, and esterification. Its CAS No. 1807298-93-6 serves as a unique identifier in chemical databases, facilitating precise tracking in regulatory and commercial contexts. The compound's purity and stability are rigorously tested using advanced analytical techniques such as HPLC, NMR, and mass spectrometry.

From an industrial perspective, Ethyl 4-cyano-2-difluoromethyl-6-methoxyphenylacetate is often explored for its applications in crop protection and pest management. The methoxy and cyano groups enhance its binding affinity to target proteins in pests, while the difluoromethyl group improves its environmental persistence. This aligns with the growing trend of developing sustainable agrochemicals with reduced ecological impact.

Another area of interest is the compound's potential in material science. Its aromatic core and functional groups make it a candidate for designing advanced polymers and liquid crystals. Researchers are investigating its incorporation into photoactive materials for use in optoelectronic devices, such as organic light-emitting diodes (OLEDs).

Safety and handling of Ethyl 4-cyano-2-difluoromethyl-6-methoxyphenylacetate are governed by standard laboratory protocols. While it is not classified as hazardous under current regulations, proper personal protective equipment (PPE) is recommended during handling. Storage conditions typically involve protection from moisture and light to maintain its chemical integrity.

In summary, Ethyl 4-cyano-2-difluoromethyl-6-methoxyphenylacetate (CAS No. 1807298-93-6) represents a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural complexity and functional diversity continue to inspire innovation across multiple scientific disciplines.